Glutathione responsive poly(HPMA) conjugate nanoparticles for efficient 6-MP delivery†
New Journal of Chemistry Pub Date: 2019-07-10 DOI: 10.1039/C9NJ02582K
Abstract
The anticancer drug 6-MP was covalently bonded to the –OH group of poly(HPMA) via a glutathione-responsive carbonyl vinyl sulfide linker. In vitro simulation assay demonstrated that the poly(HPMA)–PTA conjugate exhibited a markedly enhanced antitumor effect on HepG2 cells.
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Journal Name：New Journal of Chemistry
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